2-(benzylthio)-1,5-diphenyl-1H-imidazole
Overview
Description
2-(Benzylthio)-1,5-diphenyl-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has been found to exhibit various biological activities, including anticancer, antifungal, and antibacterial properties. The compound has gained significant attention from researchers due to its potential therapeutic applications.
Mechanism of Action
Target of Action
Similar compounds have been found to target specific proteins or receptors in the body
Mode of Action
It’s known that similar compounds interact with their targets by binding to them, thereby altering their function . This interaction can lead to changes in cellular processes, potentially leading to the desired therapeutic effects .
Biochemical Pathways
Similar compounds have been found to affect various biochemical pathways, leading to downstream effects
Result of Action
Similar compounds have been found to have significant effects at the molecular and cellular levels
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(benzylthio)-1,5-diphenyl-1H-imidazole in lab experiments is its potent anticancer activity against various cancer cell lines. The compound also possesses antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents. However, one of the limitations of using the compound in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
For research include investigating the compound's mechanism of action in more detail, exploring its potential as a lead compound for the development of new agents, and assessing its safety and efficacy for clinical applications.
Synthesis Methods
The synthesis of 2-(benzylthio)-1,5-diphenyl-1H-imidazole can be achieved through various methods. One of the commonly used methods involves the reaction of benzylthiol with 1,5-diphenyl-1H-imidazole-4-carbaldehyde in the presence of a base, such as potassium carbonate, in a solvent, such as ethanol, under reflux conditions. The reaction yields this compound as a white solid.
Scientific Research Applications
2-(Benzylthio)-1,5-diphenyl-1H-imidazole has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to possess antifungal and antibacterial properties.
properties
IUPAC Name |
2-benzylsulfanyl-1,5-diphenylimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2S/c1-4-10-18(11-5-1)17-25-22-23-16-21(19-12-6-2-7-13-19)24(22)20-14-8-3-9-15-20/h1-16H,17H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXQSLKWZDBFZBC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC=C(N2C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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